Cas no 4967-11-7 (Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI))

• Product name: Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI)
• CAS No: 4967-11-7
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 932598
• PubChem ID: 45099755

Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI)
• DTXSID00668104
• 6,7-DIMETHYL-2,3,4,6-TETRAHYDROPYRIDO[3,4-B]PYRAZIN-5(1H)-ONE
• 4967-11-7

• Inchi： InChI=1S/C9H13N3O/c1-6-5-7-8(9(13)12(6)2)11-4-3-10-7/h5,10-11H,3-4H2,1-2H3
• InChI Key： GHUGWLDKRVEDEV-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C(=O)N1C)NCCN2

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.4Ų